
Recommended solvent and storage conditions
for Tambiciclib

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tambiciclib

Cat. No.: B15588412 Get Quote

Application Notes and Protocols for Tambiciclib
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tambiciclib (formerly GFH009) is a highly potent and selective, orally active inhibitor of Cyclin-

Dependent Kinase 9 (CDK9).[1] As a critical regulator of transcriptional elongation, CDK9

inhibition by Tambiciclib leads to the downregulation of key anti-apoptotic and pro-survival

proteins, such as MCL1 and MYC, ultimately inducing apoptosis in cancer cells.[1] These

application notes provide detailed information on the recommended solvent, storage

conditions, and experimental protocols for the effective use of Tambiciclib in a research

setting.

Chemical Information
Property Value

Synonyms GFH009, JSH-009, SLS009

CAS Number 2247481-08-7

Molecular Formula C₂₅H₃₅ClN₆O₂S

Molecular Weight 535.1 g/mol
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Recommended Solvent and Storage Conditions
Proper handling and storage of Tambiciclib are crucial for maintaining its stability and activity.

Parameter Recommendation

Recommended Solvent Dimethyl sulfoxide (DMSO)

Stock Solution Storage
Store at -20°C for up to 1 month or at -80°C for

up to 6 months.[1]

Handling
Protect from light.[1] Avoid repeated freeze-thaw

cycles.

Protocol for Preparing a 10 mM Stock Solution:

Ensure Tambiciclib powder is at room temperature before opening.

To prepare a 10 mM stock solution, add 1.869 mL of DMSO to 1 mg of Tambiciclib.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

Store aliquots as recommended in the table above.

Mechanism of Action and Signaling Pathway
Tambiciclib selectively inhibits CDK9, a key component of the positive transcription elongation

factor b (P-TEFb). P-TEFb phosphorylates the C-terminal domain of RNA Polymerase II (RNAP

II), which is essential for the transcriptional elongation of many genes, including those encoding

for the anti-apoptotic protein MCL1 and the oncogenic transcription factor MYC. By inhibiting

CDK9, Tambiciclib prevents RNAP II phosphorylation, leading to a rapid decrease in the

mRNA and protein levels of MCL1 and MYC.[1] This deprivation of critical survival signals

induces apoptosis in cancer cells, particularly those dependent on these short-lived proteins.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.medchemexpress.com/jsh-009.html
https://www.medchemexpress.com/jsh-009.html
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.benchchem.com/product/b15588412?utm_src=pdf-body
https://www.medchemexpress.com/jsh-009.html
https://pubmed.ncbi.nlm.nih.gov/38117531/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P-TEFb Complex
(CDK9/Cyclin T1)

RNA Polymerase II

Phosphorylation

Phosphorylated
RNA Polymerase II

mRNA Transcript
(MCL1, MYC)

Elongation

DNA Template

Binding

MCL1

Translation

MYC

Translation

Apoptosis Inhibition

Apoptosis Induction

Tambiciclib

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with a serial dilution of Tambiciclib

Incubate for 72 hours

Add CellTiter-Glo® 2.0 Reagent

Incubate for 10 minutes

Read luminescence

Analyze data and determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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